4-(cyclopentylamino)-2-methylbutan-2-ol
Description
4-(Cyclopentylamino)-2-methylbutan-2-ol is a tertiary alcohol derivative featuring a cyclopentylamine substituent at the 4-position of the 2-methylbutan-2-ol backbone. The cyclopentyl group confers lipophilicity, which may influence solubility, membrane permeability, and receptor-binding properties.
Properties
CAS No. |
1540819-93-9 |
|---|---|
Molecular Formula |
C10H21NO |
Molecular Weight |
171.3 |
Purity |
95 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Substituent |
|---|---|---|---|
| 4-(Cyclopentylamino)-2-methylbutan-2-ol* | C₁₀H₂₁NO | ~171.28 | Cyclopentylamino |
| 4-((2-Hydroxyethyl)amino)-2-methylbutan-2-ol | C₇H₁₇NO₂ | 159.22 | Hydroxyethylamino |
| 4-(Isopropyl(methyl)amino)-2-methylbutan-2-ol | C₈H₁₉NO | 159.27 | Isopropyl-methylamino |
| 4-Amino-2,3-dimethylbutan-2-ol | C₆H₁₅NO | 117.18 | Unsubstituted amino, dimethyl |
*Deduced from structural analysis.
Physicochemical Properties
- Lipophilicity: The cyclopentyl group in 4-(cyclopentylamino)-2-methylbutan-2-ol enhances lipophilicity compared to hydrophilic analogs like 4-((2-hydroxyethyl)amino)-2-methylbutan-2-ol .
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